PON-PC

• Molecular Formula: C33H64NO9P
• Molecular Weight: 649.8 g/mol
• InChI: InChI=1S/C33H64NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-32(36)40-29-31(30-42-44(38,39)41-28-26-34(2,3)4)43-33(37)25-22-19-16-17-20-23-27-35/h27,31H,5-26,28-30H2,1-4H3/t31-/m1/s1
• InChIKey: PPTNNIINSOQWCE-WJOKGBTCSA-N

PON-PC Overview

PON-PC (CAS 135726-46-4), systematically named 1-palmitoyl-2-(9-oxo-nonanoyl)-sn-glycero-3-phosphocholine, is a truncated oxidized phospholipid (Tr-OxPL) characterized by a 9-carbon ω-aldehyde-terminated acyl chain at the sn-2 position [1]. It is generated via oxidation of palmitoyl oleoyl phosphatidylcholine (POPC) in oxidized LDL or through ozone-mediated cleavage of pulmonary surfactant phospholipids . PON-PC belongs to the broader class of fragmented oxidized phosphatidylcholines (OxPCs) that includes analogs such as POVPC (ΔC5 aldehyde), PGPC (ΔC5 carboxylic acid), PAzPC (ΔC9 carboxylic acid), and KOdiA-PC [2]. Its dual distinguishing structural features—a truncated chain longer than POVPC and a reactive aldehyde terminus absent in carboxylic acid analogs—confer a unique profile of biological potency, analytical detectability, and membrane biophysical behavior that directly informs compound selection in experimental design [1][2].

1 Aldehyde-terminated truncated oxidized phospholipid (ΔC9)

2 Compatible with ferroptosis, membrane biophysics, and lipoxidation studies

3 Suitable for hydrazide-derivatization enrichment workflows and LC-MS/MS detection

• [1] Lipid Maps Structure Database (LMSD). LMGP20010008: PON-PC (1-hexadecanoyl-2-(9-oxo-nonanoyl)-sn-glycero-3-phosphocholine). https://lipidmaps.babraham.ac.uk/databases/lmsd/LMGP20010008 (accessed 2024). View Source
• [2] Ke Y, Karki P, Li Y, Promnares K, Zhang CO, Eggerman TL, Bocharov AV, Birukova AA, Birukov KG. Aging-Related Accumulation of Truncated Oxidized Phospholipids Augments Infectious Lung Injury and Endothelial Dysfunction via Cluster of Differentiation 36-Dependent Mechanism. Cells. 2023;12(15):1937. doi:10.3390/cells12151937. View Source

Why PON-PC Is Nonsubstitutable

Truncated oxidized phosphatidylcholines (Tr-OxPCs) are not functionally interchangeable despite sharing a phosphocholine headgroup and a palmitoyl sn-1 chain. The sn-2 truncation length (ΔC5 vs. ΔC9) and terminal functional group (aldehyde vs. carboxylic acid) dictate distinct membrane permeabilization efficiencies, biological potencies, and analytical behavior [1]. For example, PONPC (ΔC9 aldehyde) is significantly more cardiotoxic at low micromolar concentrations than either the shorter-chain aldehyde POVPC (ΔC5) or the carboxylic acid analogs PGPC and PAzPC [2]. Its aldehyde terminus uniquely enables hydrazide-based chemical derivatization for selective enrichment and detection, a capability absent in carboxylic acid-terminated species [3]. Substituting PONPC with a shorter-chain or carboxyl-terminated analog thus risks both underestimating biological effect size in functional assays and losing analytical sensitivity in biomarker detection workflows [1][2][3].

Aldehyde vs. Carboxyl

PON-PC: aldehyde enables hydrazide derivatization and Schiff base adducts

Carboxylic acid analogs (PGPC, PAzPC) lack this reactivity; analytical workflows may not transfer

Chain Length ΔC9 vs. ΔC5

PON-PC (ΔC9) supports higher membrane permeabilization efficiency in model systems

POVPC (ΔC5) may produce lower effect size in functional assays; direct substitution may underestimate response

Cardiotoxicity Profile

PON-PC induces ferroptosis-dependent cell death at reported concentrations

Shorter-chain or carboxyl analogs may require higher concentrations; endpoint comparison may differ

• [1] Xie M, Derks MGN, Koch EHW, van Boven CB, Janlad M, Bagheri B, Xu Z, Kovryzhenko D, van Walree CA, Sobota A, Weingarth M, Wong-Ekkabut J, Karttunen M, Breukink E, Killian JA, Sonnen AFP, Lorent JH. Structure and pH Dependence of Membranolytic Mechanisms by Truncated Oxidized Phospholipids. J Am Chem Soc. 2025;147(11):9175–9189. doi:10.1021/jacs.4c12543. View Source
• [2] Stamenkovic A, O'Hara KA, Nelson DC, Maddaford TG, Edel AL, Maddaford G, Dibrov E, Aghanoori M, Kirshenbaum LA, Fernyhough P, Aliani M, Pierce GN, Ravandi A. Oxidized phosphatidylcholines trigger ferroptosis in cardiomyocytes during ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2021;320(3):H1170–H1184. doi:10.1152/ajpheart.00237.2020. View Source
• [3] Haller E, Stübiger G, Lafitte D, Lindner W, Lämmerhofer M. Chemical recognition of oxidation-specific epitopes in low-density lipoproteins by a nanoparticle based concept for trapping, enrichment, and liquid chromatography-tandem mass spectrometry analysis of oxidative stress biomarkers. Anal Chem. 2014;86(19):9954–9961. doi:10.1021/ac502855n. View Source

PON-PC Evidence vs. Analogs

Cardiotoxicity: PONPC vs. POVPC

PONPC demonstrates the highest cardiotoxic potency among five fragmented OxPC species tested in adult rat ventricular cardiomyocytes. At 5 µM, PONPC induced 55.54% cardiomyocyte death (P < 0.001 vs. control), exceeding POVPC at the same concentration (47.42%, P < 0.01). By contrast, KDdiA-PC, PAzPC, and PGPC required 10 µM to produce statistically significant cell death [1]. PONPC also depressed maximal mitochondrial respiration by 54% (P < 0.01) and spare respiratory capacity by 54.5% (P < 0.01), with extracellular acidification rate (ECAR) reduced by 53.88% (P < 0.001) vs. 28.9% for POVPC (P < 0.05) [1]. Critically, cell death was mediated through ferroptosis—not apoptosis—as evidenced by marked suppression of glutathione peroxidase 4 (GPx4) activity and the absence of caspase-3 activation or TUNEL staining [1].

Cardiotoxicity vs. POVPC

Direct head-to-head

PONPC: 55.54% cell death (5 µM, P<0.001 vs. control); POVPC: 47.42% (P<0.01). PONPC effective at half the concentration of KDdiA‑PC/PAzPC/PGPC. Ferroptosis confirmed via GPx4 suppression; no apoptosis markers.

Supports ferroptosis endpoint context in cardiomyocyte models

Adult rat ventricular cardiomyocytes; n=4–6

Evidence Dimension	Cardiomyocyte viability at 5 µM OxPC exposure
Target Compound Data	PONPC: 55.54% cell death (P < 0.001 vs. control) [1]
Comparator Or Baseline	POVPC: 47.42% (P < 0.01); KDdiA-PC, PAzPC, PGPC: not significant at 5 µM; significant only at 10 µM [1]
Quantified Difference	PONPC exceeds POVPC by ~8 percentage points at equimolar 5 µM; PONPC effective at half the concentration required for KDdiA-PC/PAzPC/PGPC
Conditions	Adult rat ventricular cardiomyocytes; 1-hour treatment; Live/Dead assay (calcein-AM/ethidium homodimer); n=4–6 independent experiments

Why This Matters

For ischemia-reperfusion or ferroptosis studies, selecting PONPC over POVPC or PGPC ensures detection of cardiotoxic effects at lower, more pathophysiologically relevant concentrations, while the ferroptosis-specific mechanism (GPx4 suppression without apoptosis) makes PONPC a more targeted tool for studying this regulated necrosis pathway.

• [1] Stamenkovic A, O'Hara KA, Nelson DC, Maddaford TG, Edel AL, Maddaford G, Dibrov E, Aghanoori M, Kirshenbaum LA, Fernyhough P, Aliani M, Pierce GN, Ravandi A. Oxidized phosphatidylcholines trigger ferroptosis in cardiomyocytes during ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2021;320(3):H1170–H1184. doi:10.1152/ajpheart.00237.2020. View Source

Aldehyde-Selective Enrichment Boosts Detection

PONPC's terminal aldehyde enables a hydrazide-based derivatization strategy for selective trapping onto gold nanoparticles, achieving a detection limit improvement from 2.76 nM (without enrichment) to 0.17 nM (with enrichment)—a 16.2-fold enhancement [1]. In the same optimized workflow, POVPC (ΔC5 aldehyde) improved from 2.65 nM to only 0.44 nM, representing a 6.0-fold enhancement [1]. This means PONPC achieves a 2.6-fold lower absolute post-enrichment LOD than POVPC (0.17 vs. 0.44 nM), translating to superior sensitivity for detecting low-abundance aldehyde-containing OxPL biomarkers in biological matrices such as human plasma, MDA-modified LDL, and Cu²⁺-oxidized LDL [1].

Aldehyde Enrichment LOD

Direct head-to-head

PONPC post‑enrichment LOD: 0.17 nM (16.2‑fold improvement). POVPC: 0.44 nM (6.0‑fold). Hydrazide‑derivatization trapping on nanoparticles, LC‑ESI‑MS/MS SRM.

Supports selection for low‑abundance aldehyde OxPL detection in research matrices

Validated in human plasma and oxidized LDL; review matrix‑specific recovery

Evidence Dimension	LC-ESI-MS/MS detection limit before and after nanoparticle-based hydrazide derivatization enrichment
Target Compound Data	PONPC: 2.76 nM (pre-enrichment) → 0.17 nM (post-enrichment); 16.2-fold improvement [1]
Comparator Or Baseline	POVPC: 2.65 nM (pre-enrichment) → 0.44 nM (post-enrichment); 6.0-fold improvement [1]
Quantified Difference	Post-enrichment LOD: PONPC 0.17 nM vs. POVPC 0.44 nM (PONPC is 2.6× more sensitively detected); fold-improvement: 16.2× vs. 6.0×
Conditions	Nanoparticle-based hydrazide-derivatization trapping, transimination release with hydroxylamine, LC-ESI-MS/MS in selected reaction monitoring (SRM) mode; validated in human plasma and oxidized LDL

Why This Matters

For lipidomics laboratories tracking oxidized phospholipids as disease biomarkers (atherosclerosis, acute lung injury, aging), PONPC offers the most favorable signal-to-noise enrichment among aldehyde-containing OxPLs, directly reducing sample volume requirements and improving quantification confidence in low-abundance clinical specimens.

• [1] Haller E, Stübiger G, Lafitte D, Lindner W, Lämmerhofer M. Chemical recognition of oxidation-specific epitopes in low-density lipoproteins by a nanoparticle based concept for trapping, enrichment, and liquid chromatography-tandem mass spectrometry analysis of oxidative stress biomarkers. Anal Chem. 2014;86(19):9954–9961. doi:10.1021/ac502855n. View Source

Membrane Permeabilization by ΔC9 Aldehyde

A systematic biophysical study comparing truncated oxidized phospholipids of varying chain lengths (ΔC5 vs. ΔC9) and terminal groups (aldehyde vs. carboxylic acid) demonstrated that ΔC9 truncated lipids are generally more efficient in permeabilizing model membranes than ΔC5 counterparts [1]. Among ΔC9 species, aldehyde-terminated lipids (class of PONPC) and non-ionized carboxylic acids do not induce membrane curvature but are more efficient in increasing permeability toward larger molecules, whereas carboxylic acid-terminated ΔC9 lipids induce pH-dependent permeabilization and membrane curvature via ionization-dependent carboxyl group exposure at the water-bilayer interface [1]. This functional divergence means PONPC (ΔC9 aldehyde) and PAzPC (ΔC9 carboxylic acid) produce qualitatively different membrane disruptions despite identical chain length [1].

Membrane Permeabilization

Class-level inference

ΔC9 aldehyde lipids (PONPC class) increase permeability toward larger molecules without pH‑dependent curvature. ΔC9 carboxyl lipids (PAzPC) induce pH‑switchable curvature. ΔC5 analogs show lower efficiency.

Model‑membrane context: distinct permeabilization mechanisms inform selection

Liposome models; MD simulations; probe‑size‑ and pH‑dependent differences

Evidence Dimension	Membrane permeabilization efficiency and mechanism as a function of chain length and terminal functional group
Target Compound Data	ΔC9 aldehyde lipids (PONPC class): higher permeabilization efficiency for larger molecules; no pH-dependent curvature induction [1]
Comparator Or Baseline	ΔC5 lipids (POVPC class): lower permeabilization efficiency; ΔC9 carboxylic acid lipids (PAzPC class): pH-dependent curvature induction and permeabilization [1]
Quantified Difference	Qualitative mechanistic divergence demonstrated; ΔC9 > ΔC5 efficiency established across multiple permeabilization assays. Exact fold differences are probe-size- and pH-dependent and reported graphically in the primary study.
Conditions	Model membrane systems (liposomes); molecular dynamics simulations (128 lipids, 8960 SPC water molecules); pH range tested for carboxylic acid ionization effects

Why This Matters

Researchers studying membrane damage mechanisms or designing pH-responsive lipid nanoparticles need to select the specific Tr-OxPL that matches their experimental rationale: PONPC (ΔC9 aldehyde) for pH-independent, large-molecule permeabilization without curvature artifacts vs. PAzPC for pH-switchable curvature induction.

• [1] Xie M, Derks MGN, Koch EHW, van Boven CB, Janlad M, Bagheri B, Xu Z, Kovryzhenko D, van Walree CA, Sobota A, Weingarth M, Wong-Ekkabut J, Karttunen M, Breukink E, Killian JA, Sonnen AFP, Lorent JH. Structure and pH Dependence of Membranolytic Mechanisms by Truncated Oxidized Phospholipids. J Am Chem Soc. 2025;147(11):9175–9189. doi:10.1021/jacs.4c12543. View Source

Age-Dependent Bacterial Lung Injury Exacerbation

In a two-hit model of acute lung injury (ALI) combining heat-killed Staphylococcus aureus (HKSA) with intravenous Tr-OxPL administration in young (2–4 months) and old (18–24 months) C57BL/6J mice, PONPC exacerbated HKSA-induced lung injury with significant age-dependent effects [1]. In PONPC + HKSA-treated animals, bronchoalveolar lavage (BAL) protein content—a measure of vascular leak—was 828.23 ± 328.31 µg/mL in young vs. 1189.52 ± 318.95 µg/mL in old mice (p < 0.03) [1]. BAL total cell counts were 12.53 ± 6.38 vs. 18.97 ± 6.36 × 10⁵ cells (young vs. old) [1]. Among the Tr-OxPLs tested (KOdiA-PC, PONPC, Paz-PC, POVPC, PGPC, Lyso-PC), all six synergized with HKSA to increase endothelial permeability, and CD36 inhibitory peptide L37pA attenuated barrier disruption for all except Lyso-PC [1].

ALI Age‑Dependent Leak

Direct head-to-head

PONPC + HKSA: BAL protein 828 vs. 1190 µg/mL (young vs. old, p<0.03). KOdiA‑PC: 1.52‑fold, Paz‑PC: 1.87‑fold age‑dependent increase. CD36 peptide L37pA attenuated barrier disruption.

Supports acute lung injury model endpoint review; CD36‑dependent mechanism context

C57BL/6J mice, two‑hit HKSA/Tr‑OxPL model; 10 mg/kg i.v.; n=6/group

Evidence Dimension	BAL protein content (vascular leak) in two-hit HKSA + Tr-OxPL acute lung injury model, young vs. old mice
Target Compound Data	PONPC + HKSA: Young 828.23 ± 328.31 µg/mL; Old 1189.52 ± 318.95 µg/mL (p < 0.03) [1]
Comparator Or Baseline	KOdiA-PC + HKSA: Young 857.39 ± 354.39 vs. Old 1303.22 ± 468.53 µg/mL (p < 0.02); Paz-PC + HKSA: Young 691.62 ± 181.92 vs. Old 1291.49 ± 435.79 µg/mL (p < 0.03) [1]
Quantified Difference	PONPC: 1.44-fold age-dependent increase in BAL protein; KOdiA-PC: 1.52-fold; Paz-PC: 1.87-fold. All three Tr-OxPLs showed statistically significant age-dependent exacerbation.
Conditions	C57BL/6J mice, young (2–4 mo) and old (18–24 mo); HKSA 4×10⁸ particles intranasal; Tr-OxPL 10 mg/kg i.v.; 24 h endpoint; n=6 per group

Why This Matters

For aging and ALI/ARDS research, PONPC provides a validated tool for inducing age-dependent vascular leak with a CD36-dependent mechanism. Its intermediate effect size between KOdiA-PC and Paz-PC allows researchers to titrate injury severity by compound selection, and its responsiveness to CD36 antagonism (L37pA) makes it suitable for testing CD36-targeted interventions.

• [1] Ke Y, Karki P, Li Y, Promnares K, Zhang CO, Eggerman TL, Bocharov AV, Birukova AA, Birukov KG. Aging-Related Accumulation of Truncated Oxidized Phospholipids Augments Infectious Lung Injury and Endothelial Dysfunction via Cluster of Differentiation 36-Dependent Mechanism. Cells. 2023;12(15):1937. doi:10.3390/cells12151937. View Source

Schiff Base Adducts as Lipoxidation Probes

PONPC's electrophilic aldehyde terminus forms covalent Schiff base adducts with protein lysine residues—a reactivity absent in carboxylic acid-terminated Tr-OxPLs such as PGPC and PAzPC [1][2]. Traveling wave ion mobility mass spectrometry (TWIMS) resolved two mono-PONPC-peptide isomers with Schiff base linkages at distinct lysine residues within the amphipathic β1 sheet sequence of apolipoprotein B-100, and further separated structural conformers of individual adducts differing in sn-1 fatty acyl residue and headgroup orientation [1]. In independent work, LC-MS/MS analysis confirmed mass shifts consistent with PONPC-Schiff base adduct formation on synthetic HSA peptides at lysine residues [2].

Schiff Base Adducts

Data to verify

PONPC forms covalent Schiff base adducts at lysine residues. TWIMS resolved two mono‑PONPC‑peptide isomers; LC‑MS/MS confirmed mass shifts consistent with HSA‑peptide adducts. No direct comparator data available.

Enables lipoxidation adductomics method development; aldehyde chemistry unique among Tr‑OxPLs

In vitro peptide incubation; isomer resolution requires ion mobility; review adduct stability

Evidence Dimension	Covalent protein adduct formation capability via Schiff base reaction at the sn-2 aldehyde
Target Compound Data	PONPC: forms Schiff base adducts at lysine residues; two mono-PONPC-peptide isomers confirmed by TWIMS [1]; mass shifts consistent with HSA-peptide-PONPC adducts [2]
Comparator Or Baseline	Carboxylic acid-terminated Tr-OxPLs (PGPC, PAzPC): no Schiff base formation possible; react through different mechanisms (e.g., acylation). Direct comparative adduct data not available from the same study.
Quantified Difference	Not quantifiable as a direct comparator; structural distinction is absolute (aldehyde enables Schiff base chemistry; carboxyl does not)
Conditions	In vitro incubation of PONPC with model peptides (apoB-100 β1 sheet sequence) and synthetic HSA peptides; analysis by LC-MS/MS, LC-MRM, and TWIMS

Why This Matters

For researchers investigating protein lipoxidation as a disease biomarker or post-translational modification mechanism, PONPC is the only commercially available Tr-OxPL standard that combines a defined aldehyde electrophile with a phospholipid backbone, enabling controlled studies of lipid-protein adduct formation that cannot be replicated with carboxylic acid analogs.

• [1] Milic I, Kipping M, Hoffmann R, Fedorova M. Separation and characterization of oxidized isomeric lipid-peptide adducts by ion mobility mass spectrometry. J Mass Spectrom. 2015;50(12):1386–1392. doi:10.1002/jms.3715. View Source
• [2] Afonso CB, Pitt AR, Spickett CM. Synthesis and separation of peptide-oxidized phospholipid adducts, a potential lipoxidation marker. Free Radic Biol Med. 2018;120(Supplement 1):S27. doi:10.1016/j.freeradbiomed.2018.04.096. View Source

PON-PC Application Scenarios

Myocardial Ischemia-Reperfusion and Ferroptosis

In adult rat cardiomyocyte models, PONPC at 5 µM induces 55.54% cell death via ferroptosis—not apoptosis—with GPx4 suppression, 54% maximal respiration depression, and 54.5% spare respiratory capacity loss [1]. Use PONPC as the preferred fragmented OxPC standard for I/R injury studies where ferroptosis is the endpoint of interest. Pair with ferrostatin-1 as a rescue control and E06 antibody for OxPC neutralization validation [1]. PONPC's higher potency vs. POVPC at equimolar concentrations allows lower dosing with reduced off-target membrane effects.

Clinical Lipidomics for Oxidative Stress Biomarkers

Leverage PONPC's terminal aldehyde for hydrazide-functionalized nanoparticle enrichment in LC-ESI-MS/MS workflows, achieving a 0.17 nM post-enrichment LOD (16.2-fold improvement over direct analysis) [2]. This protocol is validated in human plasma, MDA-modified LDL, and Cu²⁺-oxidized LDL [2]. PONPC's 2.6-fold lower absolute LOD vs. POVPC post-enrichment makes it the most sensitively detectable aldehyde OxPL biomarker in the panel, reducing required sample volumes for clinical cohorts.

Aging and Lung Injury: CD36 Endothelial Dysfunction

In the HKSA + Tr-OxPL two-hit ALI model, PONPC (10 mg/kg i.v.) produces an age-dependent 1.44-fold increase in BAL protein content (young 828 vs. old 1190 µg/mL, p < 0.03) [3]. Combine PONPC with CD36 inhibitory peptide L37pA (20 mg/kg i.v.) to test CD36-targeted therapeutic interventions, as L37pA attenuates PONPC-induced endothelial barrier disruption in both young and old lung ECs [3]. PONPC's intermediate effect size among Tr-OxPLs offers a balanced injury window for detecting both exacerbation and rescue.

Protein Lipoxidation Adductomics and PTM Profiling

PONPC is the Tr-OxPL of choice for generating defined phospholipid-protein Schiff base adducts for mass spectrometry method development and biomarker discovery [4][5]. Incubate PONPC with synthetic peptides or purified proteins; resolve adduct isomers by TWIMS to distinguish Schiff base linkages at different lysine residues and characterize structural conformers [4]. This application is uniquely enabled by PONPC's aldehyde terminus and cannot be performed with carboxylic acid analogs such as PGPC or PAzPC.

Application

Selection Property

Validation Focus

Myocardial I/R ferroptosis studies

Ferroptosis-specific mechanism context (GPx4 suppression, no apoptosis)

GPx4 activity and mitochondrial respiration endpoints

Research lipidomics for oxidative stress biomarkers

Hydrazide-derivatization LC‑MS/MS enrichment compatibility

Matrix‑effect and post‑enrichment LOD verification

Aging‑related ALI/ARDS model studies

Age‑dependent endothelial permeability response

CD36‑dependent barrier disruption endpoints

Protein lipoxidation adductomics

Schiff base covalent adduct formation at lysine residues

TWIMS isomer resolution and adduct mapping

• [1] Stamenkovic A, O'Hara KA, Nelson DC, et al. Oxidized phosphatidylcholines trigger ferroptosis in cardiomyocytes during ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2021;320(3):H1170–H1184. doi:10.1152/ajpheart.00237.2020. View Source
• [2] Haller E, Stübiger G, Lafitte D, Lindner W, Lämmerhofer M. Chemical recognition of oxidation-specific epitopes in low-density lipoproteins by a nanoparticle based concept for trapping, enrichment, and liquid chromatography-tandem mass spectrometry analysis of oxidative stress biomarkers. Anal Chem. 2014;86(19):9954–9961. doi:10.1021/ac502855n. View Source
• [3] Ke Y, Karki P, Li Y, et al. Aging-Related Accumulation of Truncated Oxidized Phospholipids Augments Infectious Lung Injury and Endothelial Dysfunction via Cluster of Differentiation 36-Dependent Mechanism. Cells. 2023;12(15):1937. doi:10.3390/cells12151937. View Source
• [4] Milic I, Kipping M, Hoffmann R, Fedorova M. Separation and characterization of oxidized isomeric lipid-peptide adducts by ion mobility mass spectrometry. J Mass Spectrom. 2015;50(12):1386–1392. doi:10.1002/jms.3715. View Source
• [5] Afonso CB, Pitt AR, Spickett CM. Synthesis and separation of peptide-oxidized phospholipid adducts, a potential lipoxidation marker. Free Radic Biol Med. 2018;120(Supplement 1):S27. doi:10.1016/j.freeradbiomed.2018.04.096. View Source